2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[(3-ethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H16N4O4S2/c1-2-19-15(22)14-12(7-8-25-14)18-16(19)26-9-13(21)17-10-3-5-11(6-4-10)20(23)24/h3-6H,2,7-9H2,1H3,(H,17,21)
• InChI Key: PMCPRGVJCONPJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CCS2)N=C1SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H16N4O4S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 869076-58-4

Description

The compound 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide is a thienopyrimidinone derivative featuring a thioacetamide bridge and a 4-nitrophenyl substituent. Thienopyrimidinones are heterocyclic systems known for diverse pharmacological activities, including kinase inhibition, antimicrobial effects, and modulation of signaling pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide typically involves multiple steps:

Formation of the Thienopyrimidine Core: The initial step involves the synthesis of the thieno[3,2-d]pyrimidine core. This can be achieved through the cyclization of appropriate thiophene and pyrimidine precursors under acidic or basic conditions.

Introduction of the Ethyl Group: The ethyl group is introduced via alkylation reactions, often using ethyl halides in the presence of a base such as sodium hydride or potassium carbonate.

Attachment of the Sulfanyl Group: The sulfanyl group is incorporated through nucleophilic substitution reactions, where a thiol or disulfide compound reacts with the thienopyrimidine core.

Formation of the Acetamide Moiety: The acetamide group is introduced by reacting the intermediate compound with acetic anhydride or acetyl chloride in the presence of a base.

Nitration of the Phenyl Ring: The final step involves the nitration of the phenyl ring using a mixture of concentrated nitric and sulfuric acids.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: The nitro group on the phenyl ring can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the phenyl ring and the thienopyrimidine core.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA)

Reduction: Hydrogen gas with palladium on carbon (Pd/C), sodium borohydride (NaBH4)

Substitution: Halogenating agents, nucleophiles such as amines or thiols

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amino derivatives

Substitution: Various substituted thienopyrimidine derivatives

Scientific Research Applications

2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent, particularly in the treatment of cancer, due to its ability to inhibit specific enzymes and signaling pathways involved in cell proliferation.

Pharmacology: The compound is investigated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Biochemistry: It is used as a probe to study enzyme mechanisms and protein-ligand interactions.

Industrial Chemistry: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. In cancer cells, it may interfere with signaling pathways that regulate cell growth and apoptosis, leading to reduced cell proliferation and increased cell death.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocyclic Modifications

a) Thieno[2,3-d]pyrimidinone Derivatives

• Compound: 2-[(6-Ethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide Key Differences:
• Thieno ring substitution: 2,3-d vs. 3,2-d in the target compound.
• Substituents: 6-ethyl and 3-phenyl vs. 3-ethyl in the target.

b) Simplified Pyrimidinone Core

• Compound : 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide
  • Key Differences :
• Core structure: Pyrimidinone lacking the fused thiophene ring.
• Substituents: 2,3-Dichlorophenyl vs. 4-nitrophenyl.
  • Impact : Reduced molecular complexity may lower target specificity but improve synthetic accessibility.

Substituent Variations

a) Aromatic Ring Modifications

• Compound: 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide Key Differences:
• 3-ethyl replaced with 4-methylphenyl .
• 4-nitrophenyl replaced with 4-(trifluoromethoxy)phenyl.

b) Alkyl vs. Aryl Substituents

• Compound: N-(2-Ethyl-6-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Key Differences:
• 4-nitrophenyl replaced with 2-ethyl-6-methylphenyl .
• Additional 7-phenyl group on the thienopyrimidine core. Impact: Alkyl substituents may improve metabolic stability, while the 7-phenyl group introduces steric bulk.

a) WNT Pathway Inhibition

• Compound: IWP2 (N-(6-methyl-2-benzothiazolyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]acetamide) Activity: Potent WNT secretion inhibitor.

b) Antimicrobial Activity

• Compounds : Thioacetamide-triazoles (e.g., 2-[(1H-1,2,3-triazol-4-yl)sulfanyl]-N-(2-iodophenyl)acetamide)
  • Activity : MIC values against E. coli suggest structure-dependent antibacterial effects.
  • Comparison : The nitro group in the target compound could enhance redox-mediated activity but may increase cytotoxicity.

Physicochemical Properties

Property	Target Compound	Analog ()	Analog ()
Molecular Weight	~466.53 g/mol	466.53 g/mol	503.51 g/mol
LogP (Predicted)	~3.2	~3.5 (due to phenyl)	~4.1 (trifluoromethoxy)
Hydrogen Bond Acceptors	6	6	6
Solubility	Low (nitro group)	Moderate (phenyl)	Very low (lipophilic substituent)

Biological Activity

2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide is a synthetic compound belonging to the thienopyrimidine class. This compound has garnered attention due to its potential biological activities, including anti-inflammatory, antibacterial, and cytotoxic effects. This article reviews the biological activity of this compound based on existing literature and research findings.

Chemical Structure

The compound's structure features a thieno[3,2-d]pyrimidine core with an ethyl group and a nitrophenyl moiety. The molecular formula is $C_{17}H_{19}N_{3}O_{3}S$ with a molecular weight of 377.5 g/mol. The key structural components are illustrated in the following table:

Component	Description
Thienopyrimidine Core	Contains sulfur and nitrogen atoms
Ethyl Group	Substituent at position 3
Nitro Group	Electron-withdrawing group at position 4
Acetamide Moiety	Attached to the nitrogen of the thienopyrimidine

Antibacterial Activity

Recent studies have indicated that compounds similar to 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide exhibit significant antibacterial properties. In vitro tests demonstrated moderate inhibitory effects against various bacterial strains. The mechanism of action is believed to involve interference with bacterial DNA synthesis and cell wall integrity.

Cytotoxic Activity

Research has shown that this compound displays cytotoxic effects against several cancer cell lines. For instance, studies on MCF-7 breast cancer cells revealed that the compound induces apoptosis through mechanisms involving reactive oxygen species (ROS) generation and disruption of mitochondrial membrane potential. The IC50 values for cytotoxicity were reported in the range of 10–25 µM depending on the specific cell line tested.

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. It was found to inhibit cyclooxygenase (COX) enzymes and lipoxygenases (LOX), which are critical in the inflammatory pathway. The inhibition of COX-2 was particularly notable, suggesting potential therapeutic applications in treating inflammatory diseases.

Case Studies

• Study on Antibacterial Efficacy : A study conducted by researchers evaluated the antibacterial activity of various thienopyrimidine derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that derivatives with electron-withdrawing groups exhibited enhanced activity compared to those without such modifications.
• Cytotoxicity Assessment : Another study assessed the cytotoxic effects of thienopyrimidine derivatives on human cancer cell lines. The results showed that compounds with nitrophenyl substitutions had significantly lower IC50 values compared to their counterparts without such modifications.

Molecular Docking Studies

Molecular docking studies have been employed to understand the interactions between 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-nitrophenyl)acetamide and its biological targets. These studies revealed potential hydrogen bonding and hydrophobic interactions with active site residues of COX enzymes and bacterial DNA gyrase.

Q & A

Q. How can conflicting spectral data (e.g., NMR vs. IR) be reconciled during characterization?

• Resolution :

Re-run spectra under standardized conditions (e.g., deuterated DMSO for NMR).

Use 2D NMR techniques (COSY, HSQC) to resolve overlapping signals.

Cross-validate with DFT-simulated IR spectra .